Cas no 62134-31-0 (1H-Purine, 6-(hexyloxy)-)
1H-Purine, 6-(hexyloxy)- structure
Product Name:1H-Purine, 6-(hexyloxy)-
CAS No:62134-31-0
MF:C11H16N4O
MW:220.270941734314
CID:456918
PubChem ID:11020413
Update Time:2025-04-19
1H-Purine, 6-(hexyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purine, 6-(hexyloxy)-
- 6-hexoxy-7H-purine
- DTXSID50452176
- 6-n-hexyloxypurine
- SCHEMBL8937059
- 62134-31-0
-
- Inchi: 1S/C11H16N4O/c1-2-3-4-5-6-16-11-9-10(13-7-12-9)14-8-15-11/h7-8H,2-6H2,1H3,(H,12,13,14,15)
- InChI Key: FBFLBIMNHQJMBA-UHFFFAOYSA-N
- SMILES: O(C1=C2C(=NC=N1)N=CN2)CCCCCC
Computed Properties
- Exact Mass: 220.13258
- Monoisotopic Mass: 220.13241115g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 63.7Ų
Experimental Properties
- PSA: 58.34
1H-Purine, 6-(hexyloxy)- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
62134-31-0 (1H-Purine, 6-(hexyloxy)-) Related Products
- 5417-86-7(6-n-Propoxypurine)
- 17861-06-2(6-Ethoxypurine)
- 5454-70-6(6-n-Butoxypurine)
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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